Cas no 149117-84-0 (4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• CAS No: 149117-84-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6088299
• PubChem ID: 10956795
• Update Time: 2025-06-10

4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• EN300-7132204
• FGFYTCAOAOPXSI-UHFFFAOYSA-N
• SCHEMBL19548867
• d-Allylglycine, N-benzyloxycarbonyl-, ethyl ester
• ethyl 2-{[(benzyloxy)carbonyl]amino}pent-4-enoate
• 149117-84-0

• Inchi： 1S/C15H19NO4/c1-3-8-13(14(17)19-4-2)16-15(18)20-11-12-9-6-5-7-10-12/h3,5-7,9-10,13H,1,4,8,11H2,2H3,(H,16,18)
• InChI Key： FGFYTCAOAOPXSI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(OCC1=CC=CC=C1)=O)CC=C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 399.9±42.0 °C(Predicted)
• pka: 10.96±0.46(Predicted)

Additional information on 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester

Comprehensive Overview of 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester (CAS No. 149117-84-0)

The compound 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester (CAS No. 149117-84-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative is characterized by its unique structure, combining a pentenoic acid backbone with a phenylmethoxycarbonyl (Cbz) protecting group. Its molecular formula and weight make it a versatile intermediate in synthetic chemistry, particularly in peptide synthesis and drug development.

In recent years, the demand for protected amino acid derivatives like 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester has surged due to their role in designing novel therapeutics. Researchers are increasingly exploring its potential in bioconjugation and prodrug strategies, aligning with trends in personalized medicine and targeted drug delivery. The compound's ester functionality and Cbz-protected amine group offer synthetic flexibility, making it a valuable tool for organic chemists.

One of the most searched questions in the context of CAS No. 149117-84-0 revolves around its synthetic pathways and purification methods. Optimizing the synthesis of this compound often involves Schotten-Baumann conditions or carbodiimide coupling, techniques widely discussed in academic forums. Additionally, its solubility profile in organic solvents like dichloromethane or tetrahydrofuran is a frequent topic among laboratory professionals.

The stability of 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester under various storage conditions is another area of interest. Studies suggest that the compound remains stable at low temperatures (-20°C) in inert atmospheres, but prolonged exposure to moisture or light may degrade its efficacy. This aligns with broader industry concerns about chemical storage best practices and shelf-life extension.

From an analytical perspective, HPLC and NMR are the most cited techniques for characterizing CAS No. 149117-84-0. Its distinct proton shifts in NMR spectra (particularly the vinyl and ester protons) serve as fingerprints for quality control. These methods are critical for ensuring batch-to-batch consistency, a priority for manufacturers supplying high-purity intermediates to the pharmaceutical sector.

Emerging applications of 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester include its use in click chemistry and bioorthogonal reactions, where its alkene moiety enables selective modifications. This has sparked discussions about its potential in biomarker labeling and diagnostic probe development, topics gaining traction in biomedical research circles.

Environmental and regulatory considerations for this compound are also noteworthy. While not classified as hazardous, proper waste disposal protocols for organic synthesis byproducts containing Cbz groups are recommended. This reflects growing awareness of green chemistry principles in industrial laboratories.

In conclusion, 4-Pentenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester represents a multifaceted building block with expanding utility across chemical disciplines. Its combination of protective group chemistry and reactive handles positions it as a compound of enduring relevance in both academic and industrial settings.